Cas no 59822-10-5 (1-Pentene, 5-bromo-3-methyl-)

1-Pentene, 5-bromo-3-methyl- structure
1-Pentene, 5-bromo-3-methyl- structure
Product Name:1-Pentene, 5-bromo-3-methyl-
CAS No:59822-10-5
MF:C6H11Br
MW:163.055541276932
CID:337207
PubChem ID:13149311
Update Time:2025-04-19

1-Pentene, 5-bromo-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentene, 5-bromo-3-methyl-
    • 5-bromo-3-methylpent-1-ene
    • 59822-10-5
    • SCHEMBL11703011
    • OJNPWSSPYZXOKY-UHFFFAOYSA-N
    • AKOS006332106
    • DTXSID50522161
    • Inchi: 1S/C6H11Br/c1-3-6(2)4-5-7/h3,6H,1,4-5H2,2H3
    • InChI Key: OJNPWSSPYZXOKY-UHFFFAOYSA-N
    • SMILES: BrCCC(C=C)C

Computed Properties

  • Exact Mass: 162.00443
  • Monoisotopic Mass: 162.00441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 50.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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